![molecular formula C16H22N4O2 B7348586 N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide](/img/structure/B7348586.png)
N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide, also known as BCTC, is a chemical compound that has been widely used in scientific research due to its unique properties. BCTC is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1) receptor, which is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and protons.
Scientific Research Applications
N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide has been widely used in scientific research to investigate the role of TRPV1 in various physiological and pathological processes. TRPV1 is expressed in various tissues, including sensory neurons, and is involved in the regulation of pain, inflammation, and thermoregulation. This compound has been shown to block TRPV1-mediated responses to capsaicin, heat, and acid, making it a valuable tool for investigating the role of TRPV1 in these processes.
Mechanism of Action
N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide acts as a competitive antagonist of the TRPV1 receptor by binding to the channel pore and preventing the influx of cations. This results in the inhibition of TRPV1-mediated responses to various stimuli, including heat, capsaicin, and acid.
Biochemical and physiological effects:
This compound has been shown to inhibit the TRPV1-mediated release of neuropeptides, including substance P and calcitonin gene-related peptide (CGRP), which are involved in pain and inflammation. This compound has also been shown to inhibit TRPV1-mediated vasodilation and hyperthermia. These effects make this compound a potential therapeutic agent for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide in lab experiments is its high selectivity for TRPV1, which allows for the investigation of the specific role of TRPV1 in various physiological and pathological processes. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in some experimental settings.
Future Directions
There are several future directions for the use of N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide in scientific research. One potential direction is the investigation of the role of TRPV1 in the regulation of metabolism and energy homeostasis. TRPV1 has been shown to be involved in the regulation of glucose and lipid metabolism, and the use of this compound could provide valuable insights into the mechanisms underlying these processes. Another potential direction is the development of more potent and selective TRPV1 antagonists for use in the treatment of pain and inflammation. Overall, this compound is a valuable tool for investigating the role of TRPV1 in various physiological and pathological processes, and its use in scientific research is likely to continue to grow in the future.
Synthesis Methods
The synthesis of N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide involves the reaction of 1-benzyl-1H-1,2,3-triazole-4-carboxylic acid with 2-amino-3,3-dimethylbutan-1-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure this compound.
properties
IUPAC Name |
N-benzyl-1-ethyl-N-[(2R)-1-hydroxybutan-2-yl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O2/c1-3-14(12-21)20(10-13-8-6-5-7-9-13)16(22)15-11-19(4-2)18-17-15/h5-9,11,14,21H,3-4,10,12H2,1-2H3/t14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCLIDRZWGJKNMI-CQSZACIVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)N(CC1=CC=CC=C1)C(=O)C2=CN(N=N2)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](CO)N(CC1=CC=CC=C1)C(=O)C2=CN(N=N2)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.